Cas no 73510-27-7 (2-Propenoic acid, 2-methyl-, 23-hydroxy-3,6,9,12,15,18,21-heptaoxatricos-1-yl ester)

• Product Name: 2-Propenoic acid, 2-methyl-, 23-hydroxy-3,6,9,12,15,18,21-heptaoxatricos-1-yl ester
• CAS No: 73510-27-7
• MF: C₂₀H₃₈O₁₀
• MW: 438.5
• CID: 542364
• PubChem ID: 19001742
• Update Time: 2025-11-02

2-Propenoic acid, 2-methyl-, 23-hydroxy-3,6,9,12,15,18,21-heptaoxatricos-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-,23-hydroxy-3,6,9,12,15,18,21-heptaoxatricos-1-yl ester
• 2-Propenoic acid, 2-methyl-, 23-hydroxy-3,6,9,12,15,18,21-heptaoxatricos-1-yl ester
• F88941
• 23-Hydroxy-3,6,9,12,15,18,21-heptaoxatricosyl methacrylate
• 73510-27-7
• SCHEMBL2809992
• octaethylene glycol methacrylate

• Inchi： 1S/C20H38O10/c1-19(2)20(22)30-18-17-29-16-15-28-14-13-27-12-11-26-10-9-25-8-7-24-6-5-23-4-3-21/h21H,1,3-18H2,2H3
• InChI Key： AXRWVEZHABDJSO-UHFFFAOYSA-N
• SMILES： C(OCCOCCOCCOCCOCCOCCOCCOCCO)(=O)C(C)=C

Computed Properties

• Exact Mass: 438.24649740g/mol
• Monoisotopic Mass: 438.24649740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 25
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 111Ų

Additional information on 2-Propenoic acid, 2-methyl-, 23-hydroxy-3,6,9,12,15,18,21-heptaoxatricos-1-yl ester

Comprehensive Overview of 2-Propenoic acid, 2-methyl-, 23-hydroxy-3,6,9,12,15,18,21-heptaoxatricos-1-yl ester (CAS No. 73510-27-7)

The compound 2-Propenoic acid, 2-methyl-, 23-hydroxy-3,6,9,12,15,18,21-heptaoxatricos-1-yl ester (CAS No. 73510-27-7) is a specialized methacrylate derivative with a unique polyethylene glycol (PEG) chain. This chemical structure makes it highly valuable in various industrial and research applications, particularly in the fields of polymer chemistry, biomaterials, and surface modification. The presence of the PEGylated moiety enhances its solubility, biocompatibility, and stability, which are critical for advanced material design.

One of the most notable features of 2-Propenoic acid, 2-methyl-, 23-hydroxy-3,6,9,12,15,18,21-heptaoxatricos-1-yl ester is its ability to act as a reactive monomer in polymerization reactions. Researchers and manufacturers frequently use it to synthesize hydrophilic polymers with tailored properties. The PEG chain in its structure provides steric stabilization, reducing aggregation and improving the performance of the resulting materials. This makes it a popular choice for applications such as drug delivery systems, hydrogels, and coatings.

The growing interest in sustainable materials and green chemistry has further highlighted the importance of 2-Propenoic acid, 2-methyl-, 23-hydroxy-3,6,9,12,15,18,21-heptaoxatricos-1-yl ester. With increasing regulatory pressure on traditional petrochemical-based polymers, this compound offers a promising alternative due to its biocompatibility and potential for biodegradable polymer formulations. Many industries are now exploring its use in eco-friendly adhesives, medical devices, and cosmetic formulations.

In the pharmaceutical sector, 2-Propenoic acid, 2-methyl-, 23-hydroxy-3,6,9,12,15,18,21-heptaoxatricos-1-yl ester is gaining attention for its role in controlled-release drug formulations. The PEGylated structure allows for prolonged circulation in the bloodstream, reducing the frequency of dosing and improving patient compliance. Additionally, its low toxicity profile makes it suitable for use in biomedical applications, such as tissue engineering scaffolds and implant coatings.

From a market perspective, the demand for 2-Propenoic acid, 2-methyl-, 23-hydroxy-3,6,9,12,15,18,21-heptaoxatricos-1-yl ester is expected to rise due to advancements in nanotechnology and personalized medicine. Companies specializing in advanced materials and life sciences are actively investing in research to unlock its full potential. As a result, this compound is becoming a key player in the development of next-generation smart materials and therapeutic agents.

For researchers and industry professionals seeking high-quality 2-Propenoic acid, 2-methyl-, 23-hydroxy-3,6,9,12,15,18,21-heptaoxatricos-1-yl ester, it is essential to source the compound from reputable suppliers. Proper handling and storage are crucial to maintaining its stability and performance. With its versatile applications and growing significance in cutting-edge technologies, this compound is poised to play a pivotal role in shaping the future of material science and biotechnology.